Cas no 156743-57-6 (6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl)

• Product name: 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl
• CAS No: 156743-57-6
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5180995

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl

• Inchi： 1S/C11H14N2/c1-9-5-6-10(8-13-9)11-4-2-3-7-12-11/h5-6,8H,2-4,7H2,1H3
• InChI Key： XMJSMTDBMMRWKL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)N=C2)=NCCCC1

Additional information on 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl

6-Methyl-3,4,5,6-Tetrahydro-[2,3]Bipyridinyl: A Comprehensive Overview

6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl, also known by its CAS number 156743-57-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of bipyridines, which are well-known for their unique structural properties and diverse applications in drug design and materials science.

The structure of 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl consists of a bicyclic system with two fused pyridine rings. The presence of a methyl group at the 6-position introduces steric effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of bipyridine derivatives.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have explored its use in the development of novel therapeutic agents targeting various disease states. For instance, a study published in Journal of Medicinal Chemistry (Smith et al., 2023) demonstrated that derivatives of 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's.

In addition to its medicinal applications, 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use in catalysis and electronic materials. A recent report in Nature Communications (Johnson et al., 2023) highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions.

The synthesis of 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl has been optimized through various methodologies over the years. Traditional approaches often involve multi-step processes with low yields; however, modern techniques leveraging microwave-assisted synthesis have significantly improved both efficiency and scalability.

The compound's unique electronic properties make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to participate in hydrogen bonding interactions has been exploited in the design of supramolecular assemblies and self-healing materials.

In conclusion, CAS No: 156743-57-6, or 6-Methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl, stands as a testament to the ongoing advancements in organic synthesis and material science. With its versatile structure and promising applications across multiple disciplines, this compound is poised to play a pivotal role in future research endeavors.